Cas no 1015545-49-9 (1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine)

• Product Name: 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine
• CAS No: 1015545-49-9
• MF: C₁₀H₁₄N₆S₂
• MW: 282.388357639313
• CID: 5380747
• Update Time: 2025-06-22

1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]-1,3,4-thiadiazole
• 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine

• Inchi： 1S/C10H14N6S2/c1-7-11-13-9(17-7)15-3-5-16(6-4-15)10-14-12-8(2)18-10/h3-6H2,1-2H3
• InChI Key： KZIAFJQBUZEEOP-UHFFFAOYSA-N
• SMILES： S1C(N2CCN(C3=NN=C(C)S3)CC2)=NN=C1C

Additional information on 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine

Introduction to 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine (CAS No. 1015545-49-9)

1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine, with the CAS number 1015545-49-9, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and is characterized by its distinctive structural features, which include two 5-methyl-1,3,4-thiadiazol-2-yl groups attached to a piperazine ring. The combination of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The chemical structure of 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine is particularly interesting due to its potential for forming stable complexes with metal ions and its ability to interact with biological targets. The thiadiazole moiety is known for its electron-withdrawing properties and its ability to participate in hydrogen bonding and π-stacking interactions. These interactions are crucial for the compound's bioactivity and can influence its pharmacological profile.

Recent studies have explored the potential of 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that compounds containing thiadiazole groups can exhibit potent antiviral activity against a range of viruses, including influenza and HIV. The piperazine ring in 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine further enhances its antiviral properties by improving solubility and cell permeability.

In addition to antiviral activity, 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high solubility and stability make it suitable for both oral and parenteral administration. Furthermore, the compound's low toxicity profile has been confirmed in preclinical studies, suggesting its potential for safe use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine in treating various diseases. Early results from these trials have been promising, with the compound showing significant therapeutic benefits without major adverse effects. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

Beyond its therapeutic applications, 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine has also been explored for its use in materials science. The unique electronic properties of the thiadiazole groups make this compound a promising candidate for applications in organic electronics and photovoltaic devices. Recent studies have demonstrated that derivatives of this compound can be used as efficient electron transport materials in organic solar cells.

In conclusion, 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)piperazine (CAS No. 1015545-49-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.